Cas no 94853-53-9 (Ethyl 3-(4-methylphenyl)but-2-enoate)

• Product Name: Ethyl 3-(4-methylphenyl)but-2-enoate
• CAS No: 94853-53-9
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 752082
• Update Time: 2023-08-03

Ethyl 3-(4-methylphenyl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(4-methylphenyl)-, ethyl ester, (2E)-
• ethyl 3-(4-methylphenyl)but-2-enoate
• Ethyl 3-(4-methylphenyl)but-2-enoate

• Inchi： 1S/C13H16O2/c1-4-15-13(14)9-11(3)12-7-5-10(2)6-8-12/h5-9H,4H2,1-3H3
• InChI Key： WVWVJVVXPXGLTC-UHFFFAOYSA-N
• SMILES： O(CC)C(C=C(C)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 204.115
• Monoisotopic Mass: 204.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters